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Compound of Interest

Compound Name: (S)-(+)-2-Octanol

Cat. No.: B1225365

Principal Synthetic Strategies

The synthesis of enantiopure 2-octanol is primarily achieved by either resolving a racemic
mixture or by asymmetrically converting a prochiral precursor. The three dominant
methodologies—enzymatic kinetic resolution, biocatalytic reduction, and asymmetric
hydrogenation—offer distinct advantages regarding selectivity, yield, cost, and environmental
impact.
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» To cite this document: BenchChem. [Literature review of synthetic routes to enantiopure 2-
octanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225365#literature-review-of-synthetic-routes-to-
enantiopure-2-octanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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